Cas no 57194-70-4 (2,9-Dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-3,8,17-trione,4-ethylidene-7-hydroxy-6,7,14-trimethyl-, (1R,4E,6R,7R)-)

• Product Name: 2,9-Dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-3,8,17-trione,4-ethylidene-7-hydroxy-6,7,14-trimethyl-, (1R,4E,6R,7R)-
• CAS No: 57194-70-4
• MF: C₁₉H₂₇NO₆
• MW: 365.420786142349
• CID: 380086
• PubChem ID: 6442498
• Update Time: 2025-04-19

2,9-Dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-3,8,17-trione,4-ethylidene-7-hydroxy-6,7,14-trimethyl-, (1R,4E,6R,7R)- Chemical and Physical Properties

Names and Identifiers

• 2,9-Dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-3,8,17-trione,4-ethylidene-7-hydroxy-6,7,14-trimethyl-, (1R,4E,6R,7R)-
• (1R,4E,6R,7R,11Z)-4-ethylidene-7-hydroxy-6,7,14-trimethyl-2,9-dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-3,8,17-trione
• NEOSENKIRKINE
• 57194-70-4
• 2318-18-5
• AKOS040734721
• 4,8-Secosenecionan-8,11,16-trione, 12-hydroxy-4-methyl-, (15E)-
• CHEMBL469650
• DTXSID201317519
• Senkirkine; Renardin
• Renardine
• Senkirkine

• Inchi： 1S/C19H27NO6/c1-5-13-10-12(2)19(3,24)18(23)25-11-14-6-8-20(4)9-7-15(16(14)21)26-17(13)22/h5-6,12,15,24H,7-11H2,1-4H3/b13-5+,14-6-/t12-,15-,19-/m1/s1
• InChI Key： HPDHKHMHQGCNPE-HKZJLVJOSA-N
• SMILES： O[C@]1(C(=O)OCC2=CCN(C)CC[C@H](C2=O)OC(/C(=C/C)/C[C@H]1C)=O)C |t:6|

Computed Properties

• Exact Mass: 365.18383758g/mol
• Monoisotopic Mass: 365.18383758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Color/Form: Cryst.
• LogP: log Kow = -0.27 @ 25 °C /Estimated/

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues